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Compound of Interest

Compound Name: Urea, m-toluoyl-

Cat. No.: B14686226 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive protocol for evaluating the herbicidal activity

of m-tolylurea, a compound belonging to the phenylurea class of herbicides. The primary mode

of action for this class of herbicides is the inhibition of photosynthesis at Photosystem II (PSII).

This document outlines the necessary materials, reagents, and detailed procedures for

conducting pre-emergence and post-emergence herbicidal activity assays.

Mechanism of Action: Inhibition of Photosynthesis
Substituted ureas, such as m-tolylurea, are known to block the photosynthetic electron

transport chain.[1][2] They achieve this by binding to the D1 quinone-binding protein within the

Photosystem II complex in plant chloroplasts.[3][4] This binding action prevents the transfer of

electrons to plastoquinone, thereby halting the process of photosynthesis.[1] The subsequent

blockage of electron flow leads to the production of reactive oxygen species, causing lipid

peroxidation and ultimately leading to cell death.[5] This inhibition of the plant's food production

process results in symptoms like chlorosis (yellowing) and necrosis (tissue death), particularly

on the older leaves.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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